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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of nitroguanidine in
triple-base gun propellants, detailing its impact on performance, formulation protocols, and
testing methodologies.

Introduction to Nitroguanidine in Triple-Base
Propellants

Nitroguanidine (NQ) is a key ingredient in modern triple-base gun propellants, valued for its
ability to reduce flame temperature, muzzle flash, and gun barrel erosion.[1] Unlike single-base
(nitrocellulose) and double-base (nitrocellulose and nitroglycerin) propellants, triple-base
formulations incorporate nitroguanidine to achieve cooler burning properties while maintaining
high performance.[2][3] This characteristic is crucial for extending the service life of high-caliber
gun systems.[4] The high nitrogen content of nitroguanidine contributes to chamber pressure,
ensuring ballistic efficiency.[1]

Key Performance Characteristics

The addition of nitroguanidine to propellant formulations significantly influences their ballistic
and performance properties. Propellants are often tailored for specific applications by adjusting
the proportions of their primary components.
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Data Presentation: Performance of Representative
Triple-Base Propellants

The following table summarizes the quantitative data for two common U.S. military triple-base
propellants, M30 and M31, and other experimental formulations containing nitroguanidine.
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Constant
(3/9)

Temperat
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M30

47.7-48.0

22.0-225

28.0

364,000 3040 -

M31

~54

~20

335,000 2597 -

Experiment
al
Formulatio
nil

54.7

19.0

20.0

- 2599 -

Experiment
al
Formulatio
n 2 (with
5% CL-20)

1046

Experiment
al
Formulatio
n 3 (with
10% CL-
20)

1071

Experiment
al
Formulatio
n 4 (with
15% CL-
20)

1095

Convention
al Picrite
Propellant
(Control)

1028
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Note: Composition percentages for M30 and M31 are based on multiple sources and may have
slight variations. Impetus and flame temperature data for M30 and M31 are from a comparative
study. Force constants for experimental formulations are from a study investigating the
replacement of picrite with CL-20.

Experimental Protocols

The following are detailed methodologies for the formulation and evaluation of triple-base gun
propellants containing nitroguanidine.

Formulation of Triple-Base Propellant (Semi-Solvent
Method)

This protocol describes a common laboratory-scale method for preparing nitroguanidine-
based propellants.

Materials and Reagents:

Nitroguanidine (NQ)

 Nitrocellulose (NC)

 Nitroglycerin (NG)

o Acetone (Solvent)

o Ethanol (Solvent)

o Stabilizers (e.g., Diphenylamine, Ethyl Centralite)
» Plasticizers (e.g., Dibutyl Phthalate)

o Flash suppressants (e.g., Potassium Sulfate)
Procedure:

o Weighing: Accurately weigh the required amounts of nitroguanidine, nitrocellulose,
nitroglycerin, and other additives according to the desired formulation.
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e Mixing: In a kneader or mixer, combine the weighed components.

e Solvent Addition: Add a measured amount of an organic solvent mixture, typically acetone
and ethanol, to the dry components in the kneader. The solvent ratio is a critical parameter
that affects the propellant's microstructure and combustion performance.

» Kneading: Mix the components uniformly until a homogenous paste or dough is formed. The
kneading process gelatinizes the nitrocellulose and incorporates the other ingredients.

» Extrusion: Transfer the resulting dough to an extrusion press. Extrude the material through a
die to form propellant grains of the desired shape and size (e.g., cylindrical, multi-
perforated).

o Cutting: Cut the extruded propellant strands to the specified length.

» Drying: Dry the propellant grains in a controlled environment to remove the residual solvent.
This is a critical step as the final solvent content can significantly impact the propellant's
performance and stability.

Performance Evaluation: Closed Bomb Testing

Closed bomb testing is a standard method for determining the ballistic properties of
propellants, such as their burning rate and force.

Apparatus:

Closed Bomb Vessel (a constant-volume, high-pressure chamber)

Pressure Transducer

Ignition System

Data Acquisition System
Procedure:

o Sample Preparation: A precisely weighed sample of the propellant is placed inside the closed
bomb vessel.
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» Vessel Sealing: The vessel is securely sealed.
e Ignition: The propellant sample is ignited remotely.

o Data Acquisition: The pressure inside the vessel is recorded as a function of time using the
pressure transducer and data acquisition system.

o Data Analysis: The resulting pressure-time curve is analyzed to determine key ballistic
parameters, including:

o Maximum Pressure (Pmax): The peak pressure reached during combustion.
o Rate of Pressure Rise (dP/dt): Indicates the propellant's quickness or burning rate.
o Force Constant: A measure of the energy content of the propellant.

Visualizations

The following diagrams illustrate key processes and relationships in the context of
nitroguanidine-based triple-base propellants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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